4-(4-ethylphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol
• IUPAC Name: 4-(4-ethylphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C24H21N3O3/c1-2-15-9-11-16(12-10-15)23-20-21(18-7-3-4-8-19(18)28)25-26-22(20)24(29)27(23)14-17-6-5-13-30-17/h3-13,23,28H,2,14H2,1H3,(H,25,26)
• InChI Key: MOKXJLTUCQAREX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CC=CO4)NN=C3C5=CC=CC=C5O

Description

This compound belongs to the pyrrolo[3,4-c]pyrazol-6-one class, characterized by a bicyclic framework fused with a pyrazole ring. Key structural features include:

• 4-(4-Ethylphenyl group: A hydrophobic substituent contributing to lipophilicity and influencing intermolecular interactions.
• 5-(Furan-2-ylmethyl): A heteroaromatic group capable of π-π stacking and hydrogen bonding via the oxygen atom.

Biological Activity

The compound 4-(4-ethylphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a member of the dihydropyrrolo[3,4-c]pyrazolone class, which has garnered interest due to its potential biological activities. This article explores the biological properties, mechanisms of action, and relevant research findings concerning this compound.

Chemical Structure and Properties

The molecular formula of the compound is $C_{27}H_{27}N_3O_5$ with a molecular weight of 473.5 g/mol. The compound features a complex structure that includes multiple functional groups, which may contribute to its biological activity.

Property	Value
Molecular Formula	$C_{27}H_{27}N_3O_5$
Molecular Weight	473.5 g/mol
Purity	≥ 95%

Anticancer Activity

Recent studies have indicated that compounds with similar structural features exhibit significant anticancer properties. For instance, derivatives of pyrazolone have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The specific mechanisms often involve the modulation of signaling pathways such as PI3K/Akt and MAPK pathways, which are crucial in cancer cell survival and growth .

Anti-inflammatory Properties

The compound has been studied for its potential as a selective inhibitor of cyclooxygenase (COX) enzymes, particularly COX-II. Inhibitors of COX-II are known for their anti-inflammatory effects and reduced gastrointestinal side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs). For example, a related study reported that certain pyrazole derivatives exhibited IC50 values in the low micromolar range against COX-II .

Antimicrobial Activity

Another area of interest is the antimicrobial activity of this compound. Research has demonstrated that similar pyrazolone derivatives possess antibacterial properties against various pathogens. The mechanism typically involves disruption of bacterial cell wall synthesis or inhibition of essential metabolic pathways .

Case Studies

• Anticancer Study : A study evaluated the anticancer effects of a series of dihydropyrrolo[3,4-c]pyrazolones on human breast cancer cells (MCF-7). The results indicated that these compounds significantly inhibited cell growth with an IC50 value below 10 µM. The study concluded that these compounds could serve as lead structures for developing new anticancer agents .
• COX-II Inhibition : In a comparative analysis involving various pyrazole derivatives, the compound exhibited selective inhibition against COX-II with an IC50 value reported at 0.2 µM, indicating a promising therapeutic index for anti-inflammatory applications .
• Antimicrobial Efficacy : A recent investigation into the antimicrobial properties revealed that derivatives similar to the target compound showed significant inhibitory effects against Gram-positive bacteria such as Staphylococcus aureus, with minimum inhibitory concentrations (MIC) ranging from 32 to 128 µg/mL .

Scientific Research Applications

Medicinal Chemistry

The compound has shown promise in various pharmacological studies due to its unique structural features. It has been investigated for its potential as an anti-inflammatory and anticancer agent.

Case Studies

• Anti-inflammatory Activity : Research indicates that compounds with similar structures exhibit significant anti-inflammatory effects through the inhibition of pro-inflammatory cytokines. The presence of the furan ring enhances interaction with biological targets, potentially leading to reduced inflammation in cellular models .
• Anticancer Properties : A study demonstrated that derivatives of this compound inhibit cancer cell proliferation by inducing apoptosis in specific cancer cell lines. The mechanism appears to involve the modulation of signaling pathways associated with cell survival and death .

Material Science

The compound's unique properties make it suitable for applications in material science, particularly in the development of organic semiconductors and photonic devices.

Research Findings

• Organic Photovoltaics : The incorporation of this compound into polymer matrices has been shown to enhance the efficiency of organic photovoltaic cells. Its ability to absorb light across a broad spectrum contributes to improved energy conversion rates .
• Sensor Technology : Due to its electronic properties, the compound has been explored as a potential material for chemical sensors, particularly for detecting environmental pollutants. Its interaction with target analytes can lead to measurable changes in conductivity or fluorescence .

Synthesis of Derivatives

The synthesis of derivatives from this compound has led to the discovery of new molecules with enhanced biological activities.

Synthesis Techniques

• Multi-component Reactions : Researchers have utilized multi-component reactions involving this compound to create libraries of derivatives that are screened for biological activity. This approach accelerates the discovery process for new therapeutic agents .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Variations and Properties

The compound is compared to analogs with modifications in aryl and heteroaromatic substituents (Table 1).

Table 1: Structural and Functional Comparison

Compound Name	R1 Substituent	R2 Substituent	Core Structure	Key Properties	Reference
Target Compound	4-Ethylphenyl	Furan-2-ylmethyl	Pyrrolo[3,4-c]pyrazol-6-one	Moderate solubility (DMF inferred)	N/A
873682-14-5	4-Ethoxyphenyl	3-Pyridinylmethyl	Pyrrolo[3,4-c]pyrazol-6-one	Higher polarity due to ethoxy group	[3]
4-(4-Chlorophenyl)-... (Compound 4)	4-Chlorophenyl	Fluorophenyl-triazol	Thiazole-pyrazole hybrid	Halogen-dependent crystal packing	[1]

Substituent Effects

Aryl Group Modifications: Ethyl (Target) vs. Halogenated Analogs (): Chloro and fluoro substituents in thiazole-pyrazole hybrids (e.g., Compound 4) exhibit isostructural packing but distinct intermolecular interactions due to halogen size and electronegativity .

Heteroaromatic Substituents :

• Furan vs. Pyridine : The furan ring in the target compound engages in weaker hydrogen bonding compared to pyridine’s nitrogen atom in 873682-14-5, which may reduce binding affinity in biological systems .

Hydroxyphenyl Group :

• Present in both the target and 873682-14-5, this group stabilizes crystal structures via intramolecular hydrogen bonds (e.g., O–H···N/O interactions) .

Research Findings from Structural Studies

• Crystal Packing: Analogs like Compounds 4 and 5 () demonstrate that minor substituent changes (Cl → F) preserve molecular conformation but alter crystal packing, impacting material properties such as melting points .
• Solubility Trends : Ethoxy-substituted analogs (e.g., 873682-14-5) show higher solubility in DMF than ethyl-substituted derivatives due to increased polarity .